Cas no 1445604-70-5 (N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide
• CAS No: 1445604-70-5
• MF: C₁₆H₁₄FN₃OS
• MW: 315.365265369415
• CID: 6229822
• PubChem ID: 75394766
• Update Time: 2025-05-25

N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide
• 1445604-70-5
• EN300-26608904
• AKOS033417086
• Z1545233655

• Inchi： 1S/C16H14FN3OS/c17-14-8-3-6-12(19-14)16(21)18-10-4-9-15-20-11-5-1-2-7-13(11)22-15/h1-3,5-8H,4,9-10H2,(H,18,21)
• InChI Key： RKIIWQXPLGWTJU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCNC(C1C=CC=C(N=1)F)=O

Computed Properties

• Exact Mass: 315.08416141g/mol
• Monoisotopic Mass: 315.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Additional information on N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide

Comprehensive Overview of N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide (CAS No. 1445604-70-5)

The compound N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide (CAS No. 1445604-70-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a benzothiazole moiety with a fluoropyridine scaffold, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors.

One of the key features of this compound is its fluorine substitution at the 6-position of the pyridine ring. Fluorine is known to enhance the metabolic stability and bioavailability of molecules, which is why fluorinated compounds are widely explored in drug discovery. The benzothiazole group, on the other hand, is a privileged structure in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This dual functionality positions N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide as a versatile building block for further derivatization.

In recent years, the demand for heterocyclic compounds like this one has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists are increasingly leveraging AI-driven drug design to identify novel candidates, and compounds with benzothiazole and fluoropyridine motifs are frequently highlighted in such studies. This aligns with the growing trend of precision medicine, where tailored therapeutic agents are developed to target specific pathways.

Another area of interest is the compound's potential role in agrochemical innovation. The fluoropyridine moiety is often found in pesticides and herbicides due to its ability to disrupt metabolic processes in pests. As the agricultural sector seeks more sustainable solutions, researchers are investigating whether N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide could contribute to next-generation crop protection products with reduced environmental impact.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Detailed protocols are often shared in peer-reviewed journals, reflecting the collaborative nature of modern chemical research. For those interested in custom synthesis or scale-up production, optimizing these steps is crucial to ensure high yield and purity, which are critical for downstream applications.

From a commercial perspective, CAS No. 1445604-70-5 is listed in several chemical databases, catering to the needs of pharmaceutical manufacturers and research institutions. Its availability as a reference standard or building block underscores its utility in drug development pipelines. Companies specializing in contract research often include such compounds in their portfolios to support clients in hit-to-lead optimization.

In conclusion, N-[3-(1,3-benzothiazol-2-yl)propyl]-6-fluoropyridine-2-carboxamide represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing investigation, particularly in the realms of drug discovery and agrochemical development. As scientific tools evolve, so too will the opportunities to unlock the full potential of this compound.